Cas no 2228795-83-1 (1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228795-83-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 5902470
• PubChem ID: 165650713
• Update Time: 2025-10-30

1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid
• 2228795-83-1
• EN300-1747084
• 1-[5-(methoxymethyl)furan-2-yl]-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C11H12O5/c1-15-6-8-2-3-9(16-8)11(10(13)14)4-7(12)5-11/h2-3H,4-6H2,1H3,(H,13,14)
• InChI Key： XBFUEUGDQLTBLW-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.7Ų

Additional information on 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228795-83-1)

In the realm of organic chemistry and pharmaceutical research, 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228795-83-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a furan ring substituted with a methoxymethyl group and a 3-oxocyclobutane core bearing a carboxylic acid functionality. Such a configuration offers versatile reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The growing demand for heterocyclic compounds in medicinal chemistry has placed furan derivatives like this one under the spotlight. Researchers are particularly intrigued by its potential role in designing bioactive molecules, given the prevalence of furans in natural products and pharmaceuticals. The oxocyclobutane moiety further enhances its appeal, as strained ring systems often exhibit unique pharmacokinetic properties. This compound’s CAS number 2228795-83-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the hottest topics in organic synthesis today is the development of sustainable methodologies. 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid aligns with this trend, as furan-based compounds can be derived from biomass resources, reducing reliance on petrochemical feedstocks. Its methoxymethyl group also introduces opportunities for green chemistry applications, such as catalytic transformations under mild conditions. These attributes make it a candidate for eco-friendly synthesis routes, a priority for modern pharmaceutical manufacturers.

From a structural perspective, the carboxylic acid functionality in this compound enables diverse derivatization, including amide formation or esterification, which are critical steps in drug design. The 3-oxocyclobutane ring, a less common motif in pharmaceuticals, offers a promising scaffold for exploring novel structure-activity relationships (SAR). This has led to increased searches for "cyclobutane derivatives in drug discovery" and "furan-based bioactive compounds," highlighting the intersection of this molecule with trending research areas.

Analytical characterization of CAS No. 2228795-83-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are essential for its use in high-value applications. The presence of both hydrogen bond donors (carboxylic acid) and acceptors (carbonyl and ether groups) also makes it a subject of interest in molecular docking studies, where researchers investigate its interactions with biological targets.

In summary, 1-5-(methoxymethyl)furan-2-yl-3-oxocyclobutane-1-carboxylic acid represents a compelling case study in modern chemical research. Its multifaceted reactivity, combined with the industry’s focus on sustainable synthesis and innovative drug scaffolds, ensures its continued relevance. As scientists explore its potential further, this compound may unlock new pathways in therapeutic development and material science, solidifying its place in the lexicon of specialty chemicals.